Cas no 2228139-11-3 (3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-ol
• CAS No: 2228139-11-3
• MF: C₈H₁₁ClF₂N₂O
• MW: 224.635547876358
• CID: 6440860
• PubChem ID: 165735374
• Update Time: 2025-05-20

3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-ol
• EN300-1955392
• 2228139-11-3

• Inchi： 1S/C8H11ClF2N2O/c1-2-13-5-12-7(9)6(13)8(10,11)3-4-14/h5,14H,2-4H2,1H3
• InChI Key： YDHWQICATDDKEG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(CCO)(F)F)N(C=N1)CC

Computed Properties

• Exact Mass: 224.0527970g/mol
• Monoisotopic Mass: 224.0527970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38Ų

Additional information on 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-ol

Professional Introduction to 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-ol (CAS No. 2228139-11-3)

3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2228139-11-3, represents a promising candidate for further research and development in medicinal chemistry. Its molecular structure incorporates a combination of heterocyclic and fluorinated moieties, which are known to enhance binding affinity and metabolic stability in drug candidates.

The compound's core structure consists of a propyl backbone substituted with two fluorine atoms at the third carbon position, linked to an imidazole ring. The imidazole ring is further functionalized with a chloro group at the fourth position and an ethyl group at the first position. This specific arrangement of substituents makes 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-ol a versatile scaffold for designing novel therapeutic agents. The presence of both fluorine and chlorine atoms not only influences the electronic properties of the molecule but also enhances its potential as a pharmacophore.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve pharmacokinetic profiles of drug molecules. Fluorine atoms can increase the lipophilicity of a compound, thereby enhancing its bioavailability, and they can also influence metabolic stability by resisting degradation pathways such as hydrolysis. The incorporation of fluorine into drug candidates has been extensively studied and has led to several approved drugs that exhibit improved efficacy and duration of action.

The imidazole moiety in 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-ol is another critical feature that contributes to its potential as a therapeutic agent. Imidazole derivatives are well-known for their biological activity and have been widely used in various pharmaceutical applications. For instance, imidazole-based compounds have shown significant promise in the treatment of infectious diseases, inflammation, and even cancer. The chloro-substituted imidazole ring in this compound may enhance its interaction with biological targets by improving binding affinity through electrostatic and hydrophobic interactions.

Current research in medicinal chemistry focuses on developing novel scaffolds that can modulate biological pathways effectively. The structural features of 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)-3,3-difluoropropan-1-ol make it an attractive candidate for further exploration in this context. Studies have begun to investigate its potential as an intermediate in the synthesis of more complex drug molecules. The combination of fluorine and chlorine substituents provides a unique chemical profile that could be exploited to develop drugs with enhanced pharmacological properties.

The ethyl group attached to the imidazole ring in this compound may also play a crucial role in determining its biological activity. Ethyl groups are often used in drug design to increase solubility and improve pharmacokinetic profiles. Additionally, they can serve as handles for further chemical modifications, allowing researchers to fine-tune the properties of the molecule. The presence of both ethyl and chloro groups on the imidazole ring suggests that this compound could exhibit multiple modes of interaction with biological targets, making it a versatile tool for drug discovery.

In conclusion, 3-(4-chloro-1ethyl1Himidazol5yl)33difluoropropan1ol (CAS No. 2228139113) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of fluorine and chlorine substituents, along with the presence of an ethyl-substituted imidazole ring, makes it an intriguing candidate for further development. As research continues to uncover new applications for fluorinated and imidazole-based compounds, this molecule may play a crucial role in the discovery of novel therapeutic agents.